4-(2-Benzimidazolyl)-2-methoxy-6-nitrophenol

• Molecular Formula: C14H11N3O4
• Molecular Weight: 285.25 g/mol
• IUPAC Name: 4-(1H-benzimidazol-2-yl)-2-methoxy-6-nitrophenol
• InChI: InChI=1S/C14H11N3O4/c1-21-12-7-8(6-11(13(12)18)17(19)20)14-15-9-4-2-3-5-10(9)16-14/h2-7,18H,1H3,(H,15,16)
• InChI Key: ZKASBMPOXOFPFC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1O)[N+](=O)[O-])C2=NC3=CC=CC=C3N2

Description

4-(2-Benzimidazolyl)-2-methoxy-6-nitrophenol is a useful research compound. Its molecular formula is C14H11N3O4 and its molecular weight is 285.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

aa) A solution of 4.93 g of 5-nitrovanillin and 2.7 g of 1,2-phenylenediamine, in 45 ml of methanol and 15 ml of nitrobenzene is heated to boiling under reflux. After 15 minutes crystals begin to separate from the red solution. After 18 hours the reaction mixture is cooled to room temperature and diluted with 60 ml of methanol. The crystals are filtered under suction and washed with methanol. There is obtained 4-(2-benzimidazolyl)-2-methoxy-6-nitrophenol of m.p. 198°-200° (from N,N-dimethylformamide/methanol).

Synthesis routes and methods II

Procedure details

aa) A solution of 4.93 g of 5-nitrovanillin and 2.7 g of 1,2-phenylenediamine in 45 ml of methanol and 15 ml of nitrobenzene is heated to boiling under reflux. After 15 minutes crystals begin to separate from the red solution. After 18 hours the reaction mixture is cooled to room temperature and diluted with 60 ml of methanol. The crystals are filtered under suction and washed with methanol. There is obtained 4-(2-benzimidazolyl)-2-methoxy-6-nitrophenol of m.p. 198°-200° (from N,N-dimethylformamide/methanol).